Cas no 1154665-52-7 (1-(4-amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(4-amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1154665-52-7
• CID: 4573378
• Update Time: 2025-06-28

1-(4-amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine
• 1-(4-amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine

Additional information on 1-(4-amino-2-fluorophenyl)-N,N-dimethylpiperidin-4-amine

1-(4-Amino-2-Fluorophenyl)-N,N-Dimethylpiperidin-4-amine: A Comprehensive Overview

1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1154665-52-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1154665-52-7, is characterized by its unique chemical structure, which includes a piperidine ring and a substituted phenyl group. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine can be described as follows: it consists of a piperidine ring attached to a 4-amino-2-fluorophenyl group via a carbon atom. The piperidine ring is further substituted with two methyl groups at the 4-position, which are attached to the nitrogen atom. This specific arrangement of functional groups contributes to the compound's unique physicochemical properties and biological activity.

In recent years, 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacological profile of 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine has also been explored in preclinical studies. In vitro assays have revealed that the compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine has also shown promise in neurological research. Studies have indicated that the compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation may have implications for the treatment of neurological disorders such as depression and Parkinson's disease. Research published in the European Journal of Pharmacology has highlighted the potential of this compound as a novel therapeutic agent for these conditions.

The safety profile of 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use in clinical settings. Additionally, pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of the compound, further supporting its suitability for drug development.

In conclusion, 1-(4-Amino-2-Fluorophenyl)-N,N-dimethylpiperidin-4-amine (CAS No. 1154665-52-7) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of new therapeutic agents targeting inflammatory conditions, neurological disorders, and other diseases. Ongoing research continues to explore its full potential, with the aim of advancing our understanding and ultimately bringing new treatments to patients in need.